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Compound of Interest

Compound Name:
4-Octylphenethyl

methanesulfonate

CAS No.: 162358-06-7

Cat. No.: B122396

Get Quote

Executive Summary & Application Context
This technical guide details the kilogram-scale synthesis of 2-(4-octylphenyl)ethyl

methanesulfonate, a critical electrophilic intermediate used in the manufacture of Fingolimod

(FTY720), a sphingosine-1-phosphate (S1P) receptor modulator for Multiple Sclerosis.

While laboratory-scale synthesis often prioritizes yield, scale-up to the kilogram range requires

a shift in focus toward thermal safety (controlling the exothermic mesylation), impurity control

(specifically genotoxic alkyl mesylates), and process stability. This protocol utilizes a biphasic

or anhydrous solvent system to minimize hydrolysis of the sulfonate ester.

Key Chemical Transformation
The objective is the conversion of 2-(4-octylphenyl)ethanol to its corresponding mesylate using

methanesulfonyl chloride (MsCl).
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The following parameters must be strictly controlled to ensure safety and product quality during

scale-up.

Parameter Target Range
Scientific Rationale
(Causality)

Reaction Temperature
-5°C to 5°C (Addition)20°C

(Aging)

Exotherm Control: Mesylation

is highly exothermic. High

temps (>10°C) during addition

promote side reactions

(chlorination) and potential

thermal runaway.

MsCl Addition Rate 2–3 mL/min (per kg substrate)

Heat Transfer: The rate must

not exceed the reactor jacket's

cooling capacity. Accumulation

of unreacted MsCl creates a

"thermal bomb" risk.

Solvent Selection
Dichloromethane (DCM) or

Toluene

Solubility & Safety: DCM

provides excellent solubility for

the lipophilic octyl chain. Avoid

alcohols (MeOH/EtOH) strictly

to prevent formation of volatile,

genotoxic methyl/ethyl

mesylates.

Quench pH
pH 2–3 (Initial)

pH 8 (Final)

Stability: Sulfonate esters

hydrolyze in strong acid or

base. A buffered quench

prevents degradation of the

target molecule.[1]

Water Content
< 0.05% (KF) in starting

material

Stoichiometry: Water

consumes MsCl, generating

excess HCl and requiring

excess reagent, which

complicates the workup.
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Detailed Scale-Up Protocol (1.0 kg Batch Basis)
Reagents & Equipment[1][2][3][4]

Reactor: 20 L Jacketed Glass Reactor with overhead stirring (PBT impeller) and cryostat.

Substrate: 2-(4-octylphenyl)ethanol (1.0 kg, 4.27 mol).

Reagent: Methanesulfonyl chloride (MsCl) (0.73 kg, 6.4 mol, 1.5 eq).

Base: Triethylamine (Et3N) (0.86 kg, 8.5 mol, 2.0 eq).

Solvent: Dichloromethane (DCM) (10 L, 10 vol). Note: Toluene may be substituted for green

chemistry compliance, but requires solubility validation.

Step-by-Step Methodology
Phase 1: Reactor Setup & Charging

Inertion: Purge the reactor with

for 15 minutes. Moisture initiates MsCl decomposition.

Charging: Charge 2-(4-octylphenyl)ethanol (1.0 kg) and DCM (10 L). Stir at 150 RPM until

fully dissolved.

Base Addition: Add Triethylamine (0.86 kg) in one portion. The solution is slightly exothermic;

allow to stabilize.

Cooling: Set jacket temperature to -10°C. Cool reaction mixture (RM) to internal temperature

.

Phase 2: Controlled Addition (The Critical Step)
MsCl Addition: Charge MsCl into a pressure-equalizing addition funnel.

Dosing: Add MsCl dropwise over 90–120 minutes.

Control Point: Monitor
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.[2][3][4] If

, stop addition immediately and allow cooling to catch up.

Mechanism:[1][3][5][6][7][8] The reaction is instantaneous. The limiting factor is heat

removal.

Aging: Once addition is complete, allow the RM to warm to 20°C over 1 hour. Stir for an

additional 2 hours.

IPC (In-Process Control): Sample for HPLC/TLC. Target: < 1.0% unreacted alcohol.

Phase 3: Quench & Workup
Quench: Cool RM back to 5°C. Slowly add Water (5 L) to dissolve triethylamine

hydrochloride salts. Caution: Exothermic hydrolysis of excess MsCl.

Phase Separation: Agitate for 15 mins, then settle. Separate the lower organic layer

(Product).

Wash 1 (Acidic): Wash organic layer with 1M HCl (5 L) to remove residual Triethylamine.

(Target aqueous pH ~2).

Wash 2 (Basic): Wash organic layer with 5%

(5 L) to neutralize residual acid. (Target aqueous pH ~8).

Why? Acidic residues catalyze the decomposition of mesylates during drying/storage.

Drying: Dry organic phase over anhydrous

or

. Filter.

Concentration: Concentrate under reduced pressure (

) to obtain the crude oil.

Phase 4: Isolation
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Note: The product is often a low-melting solid or viscous oil.

Crystallization (Optional): If high purity is required, recrystallize from Hexane/EtOAc (9:1).

Cool to -10°C to precipitate.

Yield Expectations: 90–95% (approx. 1.25 kg).

Process Visualization
Workflow Diagram
The following diagram illustrates the unit operations and critical control points.
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Caption: Figure 1: Unit operation flow for the scale-up of mesylate synthesis, highlighting

thermal control points.

Safety & Genotoxicity Control Strategy (PGI)
Handling alkyl mesylates requires a specific control strategy due to their classification as

Potential Genotoxic Impurities (PGIs).

The "Alcohol Ban" Rule
CRITICAL WARNING: Never use methanol, ethanol, or isopropanol as solvents or for cleaning

glassware during this process.

Reasoning: If MsCl contacts low molecular weight alcohols, it forms Methyl Mesylate (MMS)

or Ethyl Mesylate (EMS). These are potent, volatile DNA alkylators with very low permissible

exposure limits (TTC ~1.5 µ g/day ).

Control: Use only non-nucleophilic solvents (DCM, Toluene, THF) until the MsCl is fully

quenched and purged.

Impurity Fate Mapping
Understanding where impurities go is essential for regulatory filing.

Excess MsCl Water Quench
Hydrolysis

Unreacted Alcohol Target Mesylate
(Organic Phase)

Trace carryover
(Control via HPLC)

Triethylamine Acid Wash
Protonation

Methanesulfonic Acid
(Aqueous Waste)

Et3N-HCl
(Aqueous Waste)

Click to download full resolution via product page
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Caption: Figure 2: Fate mapping of reagents. Excess MsCl is hydrolyzed to acid; Base is

washed out as salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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